Cas no 2089649-12-5 (3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride)

3-Methyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride is a bicyclic amine derivative with a rigid molecular framework, offering structural specificity for applications in medicinal chemistry and pharmaceutical research. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. Its unique azabicyclo[3.1.1]heptane core provides a constrained geometry, making it a valuable intermediate for the synthesis of bioactive compounds, particularly in the development of receptor-targeted ligands or enzyme inhibitors. The methyl substitution at the nitrogen position further modulates reactivity and selectivity. This compound is suited for exploratory studies in drug discovery, where precise stereochemical control and functional group compatibility are critical.

3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride structure

2089649-12-5 structure

Product Name:3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride

CAS No:2089649-12-5

MF:C₇H₁₆Cl₂N₂

MW:199.121339797974

MDL:MFCD30828727

CID:4636186

PubChem ID:131698273

Update Time:2025-06-06

3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride
- 6-Amino-3-methyl-3-aza-bicyclo[3.1.1]heptane 2HCl
- AMY35825
- 3-Methyl-3-azabicyclo[3.1.1]heptan-6-amine diHCl
- 3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride
- MFCD30828727
- CS-0051259
- P12630
- SB40967
- AS-51415
- AKOS037644343
- EN300-6505074
- 2089649-12-5
- 6-AMINO-3-METHYL-3-AZA-BICYCLO[3.1.1]HEPTANE DIHYDROCHLORIDE
- MDL： MFCD30828727
- Inchi： 1S/C7H14N2.2ClH/c1-9-3-5-2-6(4-9)7(5)8;;/h5-7H,2-4,8H2,1H3;2*1H
- InChI Key： VXBUXBCMZOUIDU-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(C)CC2CC(C1)C2N

Computed Properties

Exact Mass: 198.0690539 g/mol
Monoisotopic Mass: 198.0690539 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 112
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3
Molecular Weight: 199.12

3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM326531-100mg	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride	2089649-12-5	95%+	100mg	$410	2023-01-19
Chemenu	CM326531-250mg	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride	2089649-12-5	95%+	250mg	$821	2023-01-19
Chemenu	CM326531-1g	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride	2089649-12-5	95%+	1g	$1970	2023-01-19
Chemenu	CM326531-5g	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride	2089649-12-5	95%+	5g	$3492	2022-09-01
eNovation Chemicals LLC	Y1096912-100mg	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride	2089649-12-5	97%	100mg	$360	2024-07-21
eNovation Chemicals LLC	Y1096912-250MG	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride	2089649-12-5	97%	250mg	$575	2024-07-21
eNovation Chemicals LLC	Y1096912-500MG	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride	2089649-12-5	97%	500mg	$960	2024-07-21
eNovation Chemicals LLC	Y1096912-1G	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride	2089649-12-5	97%	1g	$1445	2024-07-21
eNovation Chemicals LLC	Y1096912-5G	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride	2089649-12-5	97%	5g	$4335	2024-07-21
Chemenu	CM326531-100mg	3-methyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride	2089649-12-5	95%+	100mg	$242	2021-08-18